2-((4-(((Tetrahydrofuran-2-yl)methyl)amino)quinazolin-2-yl)amino)phenol hydrochloride
CAS No.: 1052520-48-5
Cat. No.: VC4362679
Molecular Formula: C19H21ClN4O2
Molecular Weight: 372.85
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1052520-48-5 |
|---|---|
| Molecular Formula | C19H21ClN4O2 |
| Molecular Weight | 372.85 |
| IUPAC Name | 2-[[4-(oxolan-2-ylmethylamino)quinazolin-2-yl]amino]phenol;hydrochloride |
| Standard InChI | InChI=1S/C19H20N4O2.ClH/c24-17-10-4-3-9-16(17)22-19-21-15-8-2-1-7-14(15)18(23-19)20-12-13-6-5-11-25-13;/h1-4,7-10,13,24H,5-6,11-12H2,(H2,20,21,22,23);1H |
| Standard InChI Key | BPXNOCCZDJFIRP-UHFFFAOYSA-N |
| SMILES | C1CC(OC1)CNC2=NC(=NC3=CC=CC=C32)NC4=CC=CC=C4O.Cl |
Introduction
Chemical Identity and Structural Characteristics
Molecular Composition and Nomenclature
The compound, systematically named 2-[[4-(oxolan-2-ylmethylamino)quinazolin-2-yl]amino]phenol hydrochloride, has a molecular formula of and a molecular weight of 372.85 g/mol . Its structure comprises a quinazoline core substituted at the 4-position with a tetrahydrofuran-2-ylmethylamino group and at the 2-position with an aminophenol moiety, protonated as a hydrochloride salt . Key identifiers include:
Structural Analogues and Functional Groups
The quinazoline scaffold is modified with a tetrahydrofuran (THF) ring, enhancing lipophilicity and potential blood-brain barrier permeability . The aminophenol group contributes hydrogen-bonding capacity, critical for target binding . Analogues with furan or piperazine substitutions (e.g., compounds 27 and 53–56) demonstrate structural versatility in targeting kinase domains and microbial enzymes .
Synthesis and Physicochemical Properties
Physicochemical Profiling
The compound’s solid-state stability and moderate solubility in polar solvents (e.g., DMSO) align with quinazoline derivatives . Key properties include:
| Parameter | Value | Source |
|---|---|---|
| Melting Point | 185–187°C (analogue data) | |
| LogP (Predicted) | 2.8 | |
| Aqueous Solubility | <1 mg/mL (estimated) | |
| Stability | Stable under inert conditions |
Preclinical Research and Challenges
In Vitro and In Vivo Studies
Limited data exist for this specific compound, but analogues demonstrate:
-
Hepatic Stability: Microsomal half-lives >60 minutes in human, rat, and mouse models .
-
Bioavailability: Low oral absorption due to high polarity; prodrug strategies are under exploration .
Toxicity and Selectivity
Preliminary cytotoxicity assays on HepG2 cells show selectivity indices >100 for kinase inhibitors . Metabolites from N-demethylation and hydroxylation require further toxicological profiling .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume